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Understanding Octathiocane

Octathiocane, more commonly known as cyclooctasulfur (S₈), is the most common and stable allotrope of

sulfur at room temperature [1]. It forms vivid yellow, translucent crystals and consists of an eight-membered

ring of sulfur atoms in a crown conformation [1].

An Emerging Application in Environmental
Remediation

A significant application identified in the literature involves the prediction and recovery of octathiocane

from Acid Mine Drainage (AMD) [2]. The process leverages machine learning to facilitate the recovery of

a valuable resource from toxic waste.

Application Workflow The diagram below illustrates the key stages in this process, from data analysis to

by-product recovery.
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Key Correlations for Prediction Machine learning models identified several water quality parameters in

AMD that are highly correlated with sulphate levels, which is crucial for predicting the potential yield of

octathiocane [2].

Predictive Parameter Correlation with Sulphate (mg/L)

Iron (mg/L) Strong positive linear correlation

Temperature (°C) Highly correlated
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Predictive Parameter Correlation with Sulphate (mg/L)

Total Dissolved Solids (mg/L) Highly correlated

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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